![molecular formula C5H3BBrF3KN B3346789 Potassium 5-bromopyridine-3-trifluoroborate CAS No. 1239437-45-6](/img/structure/B3346789.png)
Potassium 5-bromopyridine-3-trifluoroborate
Overview
Description
Potassium 5-bromopyridine-3-trifluoroborate is a boron-containing compound used in the field of organic synthesis. It is also known as K 5-BrPy-3-BF3K. The empirical formula is C5H3BBrF3KN . It has a molecular weight of 263.89 .
Synthesis Analysis
Potassium trifluoroborates, including this compound, are synthesized by various methods. One common method is the nickel-catalyzed Miyaura borylation of aryl and heteroaryl halides and pseudohalides using tetrahydroxydiboron . Another method is a simple transition-metal-free borylation reaction of aryl bromides with bis-boronic acid (BBA), providing arylboronic acids at mild temperatures directly without any deprotection steps .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string [K+].F [B-] (F) (F)c1ccc (Br)nc1 . The InChI key is CEGFPZLGCYIRFV-UHFFFAOYSA-N .Chemical Reactions Analysis
Potassium Organotrifluoroborates, including this compound, are useful for Suzuki-Miyaura cross-coupling reactions and have also been used for a variety of other C-C bond forming reactions . These reagents are compatible with a wide range of functional groups and are stable to many commonly used and harsh reaction conditions .Physical and Chemical Properties Analysis
This compound is a solid . It has a melting point of 262-267 °C . The storage temperature is 2-8°C .Mechanism of Action
Target of Action
Potassium 5-bromopyridine-3-trifluoroborate is a boron reagent used in Suzuki–Miyaura coupling reactions . The primary targets of this compound are aryl halides , which are organic compounds containing a halogen atom attached to an aromatic ring .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In this process, the trifluoroborate group of the compound is transferred from boron to palladium, forming a new Pd-C bond . This reaction is part of the Suzuki–Miyaura coupling, which is a type of carbon-carbon bond-forming reaction .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the Suzuki–Miyaura cross-coupling reaction . This reaction is widely used in organic chemistry for the synthesis of biaryl compounds, which are important in pharmaceuticals and materials science .
Pharmacokinetics
As a boron reagent, it is expected to have good stability and reactivity, which can influence its bioavailability .
Result of Action
The result of the action of this compound is the formation of new carbon-carbon bonds through the Suzuki–Miyaura coupling reaction . This can lead to the synthesis of complex organic compounds, including biaryl compounds .
Safety and Hazards
When handling Potassium 5-bromopyridine-3-trifluoroborate, personal protective equipment/face protection should be worn. It should not get in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided. Dust formation should be avoided. Containers should be kept tightly closed in a dry, cool, and well-ventilated place .
Properties
IUPAC Name |
potassium;(5-bromopyridin-3-yl)-trifluoroboranuide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BBrF3N.K/c7-5-1-4(2-11-3-5)6(8,9)10;/h1-3H;/q-1;+1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJXLWWSSKQYEHX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC(=CN=C1)Br)(F)(F)F.[K+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BBrF3KN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.89 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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